Cas no 68704-90-5 (4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol))

• Product Name: 4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
• CAS No: 68704-90-5
• MF: C₁₆H₃₆N₂O₂S₂
• MW: 352.599242210388
• CID: 1735115
• PubChem ID: 3052364
• Update Time: 2025-04-21

4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
• 2-amino-4-[8-(3-amino-4-hydroxybutyl)sulfanyloctylsulfanyl]butan-1-ol
• 1-Butanol, 4,4'-(1,8-octanediylbis(thio))bis(2-amino-
• SCHEMBL11514750
• Diamino-2,17-dithia-5,14-octadecandiol-1,18
• DTXSID10988406
• 68704-90-5
• 2,17-Diamino-5,14-dithia-1,18-octadecanediol
• Diamino-2,17-dithia-5,14-octadecandiol-1,18 [German]
• 4,4'-(1,8-Octanediylbis(thio))bis(2-amino-1-butanol)

• Inchi： 1S/C16H36N2O2S2/c17-15(13-19)7-11-21-9-5-3-1-2-4-6-10-22-12-8-16(18)14-20/h15-16,19-20H,1-14,17-18H2
• InChI Key： HNRONGVPOLCDST-UHFFFAOYSA-N
• SMILES： S(CCC(CO)N)CCCCCCCCSCCC(CO)N

Computed Properties

• Exact Mass: 352.22208
• Monoisotopic Mass: 352.22182074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 92.5